Cas no 143427-41-2 (Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate)
143427-41-2 structure
Product Name:Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate
CAS No:143427-41-2
MF:C19H20O6S
MW:376.423504829407
CID:2776141
PubChem ID:15664752
Update Time:2025-04-21
Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate
- 143427-41-2
- DTXSID40576532
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- Inchi: 1S/C19H20O6S/c1-3-24-18(20)15-9-7-8-14(12-15)13-26(22,23)17-11-6-5-10-16(17)19(21)25-4-2/h5-12H,3-4,13H2,1-2H3
- InChI Key: WPURPVYLFBBFGM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)OCC)(CC1C=CC=C(C(=O)OCC)C=1)(=O)=O
Computed Properties
- Exact Mass: 376.09805953Da
- Monoisotopic Mass: 376.09805953Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.1Ų
Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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